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Compound of Interest

Compound Name: Myrcenol sulfone

Cat. No.: B074774 Get Quote

This guide provides a comprehensive overview of Myrcenol sulfone, including its chemical

identity, synthesis, and methods for its identification. It is intended for researchers, scientists,

and professionals in the field of drug development and organic chemistry.

Chemical Identification and Properties
Myrcenol sulfone, with the CAS number 1135-22-4, is an organosulfur compound. Its

chemical structure and properties are summarized in the tables below.

Table 1: Chemical Identifiers for Myrcenol Sulfone
Identifier Value

CAS Number 1135-22-4[1]

IUPAC Name
5-(1,1-dioxo-2,5-dihydrothiophen-3-yl)-2-

methylpentan-2-ol[1]

Molecular Formula C₁₀H₁₈O₃S[1]

Molecular Weight 218.32 g/mol [1]

Canonical SMILES CC(C)(CCCC1=CCS(=O)(=O)C1)O[1]

InChI Key OLQQKUGPGIOLIW-UHFFFAOYSA-N[1]
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Table 2: Physical and Chemical Properties of Myrcenol
Sulfone

Property Value Source

Physical State Liquid at room temperature [2]

Boiling Point Approximately 200 °C [2]

Solubility
Soluble in THF, chloroform (for

polymeric form)
[1]

Characteristic IR Bands

1130 cm⁻¹ (asymmetric S=O

stretch), 1320 cm⁻¹ (symmetric

S=O stretch)

[1]

Synthesis of Myrcenol Sulfone
The synthesis of Myrcenol sulfone is a two-step process that begins with myrcene, a naturally

occurring terpene. The overall synthetic pathway is illustrated in the workflow diagram below.

Synthesis Workflow for Myrcenol Sulfone
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Caption: Synthesis of Myrcenol Sulfone from Myrcene.

Experimental Protocol: Synthesis of Myrcenol Sulfone
This protocol describes a general laboratory-scale synthesis of Myrcenol sulfone.

Step 1: Synthesis of Myrcene Sulfone (Intermediate)
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Reaction Setup: In a well-ventilated fume hood, a pressure-resistant reaction vessel is

charged with myrcene.

Addition of Sulfur Dioxide: Liquid sulfur dioxide is carefully added to the reaction vessel. The

molar ratio of myrcene to SO₂ should be approximately 1:1.2.

Reaction Conditions: The vessel is sealed and the reaction mixture is stirred at a

temperature between 50-80 °C. The reaction progress is monitored by TLC or GC.

Work-up: Once the reaction is complete, the vessel is cooled to room temperature, and the

excess SO₂ is carefully vented. The crude myrcene sulfone is obtained after removal of any

remaining volatile components under reduced pressure.

Step 2: Hydration of Myrcene Sulfone to Myrcenol Sulfone

Reaction Setup: The crude myrcene sulfone from Step 1 is dissolved in a suitable organic

solvent (e.g., acetone or diethyl ether) in a round-bottom flask equipped with a magnetic

stirrer and a dropping funnel.

Acidic Hydration: A solution of dilute sulfuric acid (e.g., 10% v/v in water) is added dropwise

to the stirred solution of myrcene sulfone at 0-5 °C.

Reaction Conditions: The reaction mixture is allowed to warm to room temperature and

stirred until the hydration is complete (monitored by TLC or GC). The reaction temperature

can be maintained between 50-130 °C to optimize the reaction rate.[1]

Work-up and Purification: The reaction mixture is neutralized with a saturated aqueous

solution of sodium bicarbonate. The organic layer is separated, and the aqueous layer is

extracted with an organic solvent. The combined organic layers are washed with brine, dried

over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield

crude Myrcenol sulfone.

Purification: The crude product can be purified by column chromatography on silica gel using

a mixture of hexane and ethyl acetate as the eluent.

Identification and Characterization
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The identification and characterization of Myrcenol sulfone can be performed using a

combination of spectroscopic and chromatographic techniques. A general workflow for the

identification of a synthesized organic compound is presented below.

Analytical Workflow for Compound Identification
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Caption: General workflow for the identification of a synthesized compound.

Table 3: Spectroscopic Data for the Identification of
Myrcenol Sulfone
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Technique Expected/Observed Features

¹H NMR

- Signals corresponding to the two methyl

groups of the tertiary alcohol. - A complex

pattern of signals for the methylene groups in

the aliphatic chain and the dihydrothiophene

ring. - A signal for the vinylic proton in the

dihydrothiophene ring. - A signal for the hydroxyl

proton.

¹³C NMR

- A signal for the quaternary carbon of the

tertiary alcohol. - Signals for the two methyl

carbons attached to the quaternary carbon. -

Signals for the methylene carbons in the

aliphatic chain and the dihydrothiophene ring. -

Signals for the sp² carbons in the

dihydrothiophene ring.

IR Spectroscopy

- A broad absorption band in the region of 3200-

3600 cm⁻¹ corresponding to the O-H stretching

of the alcohol. - Strong absorption bands around

1320 cm⁻¹ and 1130 cm⁻¹ corresponding to the

symmetric and asymmetric stretching vibrations

of the S=O group in the sulfone.[1]

Mass Spectrometry

- The molecular ion peak (M⁺) should be

observed. - Fragmentation patterns

corresponding to the loss of water (M-18) and

other characteristic fragments of the molecule.

Biological Activity
While specific studies on the biological activity of Myrcenol sulfone are limited, the broader

class of sulfone-containing compounds has been investigated for various therapeutic

applications.

Sulfones are known to possess a range of biological activities, including:
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Antimicrobial activity: Many sulfone derivatives have been reported to exhibit antibacterial

and antifungal properties.[3]

Anti-inflammatory activity: Some sulfones have shown potential as anti-inflammatory agents.

[4]

Anticancer activity: Certain sulfone-containing compounds have been investigated for their

potential as anticancer agents.

It has been mentioned that Myrcenol sulfone has been explored for its potential antimicrobial

and anti-inflammatory properties, though detailed studies are not widely available.[1] Further

research is needed to fully elucidate the biological activity and potential therapeutic

applications of Myrcenol sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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